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Compound of Interest

Compound Name: 1-Iodopentane

Cat. No.: B145852 Get Quote

An In-depth Technical Guide to 1-Iodopentane: Chemical Properties and Structure

Introduction
1-Iodopentane (CAS No. 628-17-1), also known as n-amyl iodide or n-pentyl iodide, is a

primary alkyl halide with the molecular formula C₅H₁₁I.[1][2] It is a colorless to pale yellow liquid

at room temperature, characterized by a gasoline-like odor.[2][3][4] Structurally, it comprises a

five-carbon aliphatic chain with an iodine atom attached to a terminal carbon.[2] This compound

serves as a versatile reagent and intermediate in organic synthesis, finding applications in the

preparation of various organic compounds, including those with pharmaceutical and

agrochemical relevance.[2][5] Its reactivity is primarily defined by the carbon-iodine bond,

which makes it an excellent substrate for nucleophilic substitution and elimination reactions.[1]

[5][6]

Chemical Structure and Identifiers
The structure of 1-iodopentane is a straight five-carbon chain with a terminal iodine atom. This

primary alkyl halide structure minimizes steric hindrance at the reaction center, influencing its

chemical reactivity, particularly in SN2 reactions.[6]

Caption: Molecular structure of 1-Iodopentane.

Table 1: Chemical Identifiers for 1-Iodopentane
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Identifier Value Reference

IUPAC Name 1-iodopentane [7]

Synonyms
n-Amyl iodide, Pentyl iodide, n-

Pentyl iodide
[3][7]

CAS Number 628-17-1 [3][7]

Molecular Formula C₅H₁₁I [3][7]

Molecular Weight 198.05 g/mol [7]

InChI
InChI=1S/C5H11I/c1-2-3-4-5-

6/h2-5H2,1H3
[7][8]

InChIKey
BLXSFCHWMBESKV-

UHFFFAOYSA-N
[7][8]

| SMILES | CCCCCI |[7][8] |

Physicochemical Properties
1-Iodopentane is a flammable, light-sensitive liquid that is insoluble in water but soluble in

organic solvents like alcohol and ether.[2][3][5] It is typically stabilized with copper to prevent

degradation.[2][8]

Table 2: Physicochemical Data for 1-Iodopentane
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Property Value Reference

Appearance
Clear colorless to pale
yellow liquid

[2][3][4]

Melting Point -85.6 °C to -86 °C [3][9]

Boiling Point 154-155 °C (at 1 atm) [3][8][10]

62 °C (at 2.67 kPa) [3]

Density 1.517 g/mL (at 25 °C) [3][8][10]

Refractive Index (n20/D) 1.495 - 1.496 [3][8][9]

Flash Point 51 °C (124 °F) [3]

Vapor Pressure 3.65 mmHg (at 25 °C) [3]

Water Solubility Insoluble [3][5][10]

| Dipole Moment | 1.85 D |[9] |

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-iodopentane.

Table 3: Spectroscopic Data Summary for 1-Iodopentane
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Technique Key Features Reference

¹H NMR

Spectra available, showing
characteristic peaks for
the pentyl chain protons.

[7][11][12]

¹³C NMR
Spectra available for structural

confirmation.
[11]

Mass Spectrometry (EI)

Molecular ion peak (M⁺)

observed at m/z = 198.[13]

Key fragment ions include

C₅H₁₁⁺ at m/z = 71 and C₃H₇⁺

at m/z = 43.[13]

[7][13][14]

Infrared (IR) Spectroscopy

FTIR spectra are available,

showing C-H stretching and

bending vibrations.

[7]

| Raman Spectroscopy | Spectra are available for vibrational analysis. |[7][11] |

Chemical Reactivity and Mechanisms
The primary reactivity of 1-iodopentane involves the C-I bond. Iodine is an excellent leaving

group, making the compound highly susceptible to nucleophilic substitution and elimination

reactions.[1][6]

Nucleophilic Substitution (SN2) Reactions
As a primary alkyl halide with minimal steric hindrance, 1-iodopentane readily undergoes

bimolecular nucleophilic substitution (SN2) reactions.[6] The reaction proceeds via a concerted

mechanism involving a backside attack by the nucleophile.[6] The C-I bond is weaker than C-Br

or C-Cl bonds, leading to a faster reaction rate compared to 1-bromopentane or 1-

chloropentane.[1][13] A common example is the hydrolysis to form pentanol.[1]
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Caption: Generalized SN2 reaction mechanism for 1-Iodopentane.

Elimination Reactions
When treated with a strong, bulky base such as potassium tert-butoxide, 1-iodopentane can

undergo elimination reactions (typically E2) to form pentene.[1] Substitution products may also

form, with the product ratio depending on the specific base and reaction conditions.[12]

Experimental Protocols
Synthesis of 1-Iodopentane from n-Pentanol
A common laboratory method for synthesizing 1-iodopentane is through the reaction of n-

pentanol with phosphorus triiodide (PI₃), which is typically formed in situ from red phosphorus

and iodine.[1]

Methodology:

Reactant Setup: In a three-necked flask equipped for reflux and distillation, combine red

phosphorus (0.1 mol) and n-pentanol (0.3 mol).[1]

Iodine Addition: Gently heat the mixture in a water bath to 40°C. Gradually add iodine tablets

(0.6 mol) to control the exothermic reaction.[1]

Reflux: Once all the iodine has been added, move the flask to a sand bath and reflux the

mixture for approximately 7 hours to ensure the reaction goes to completion.[1]

Purification: After reflux, distill the crude product under reduced pressure. Collect the fraction

that boils at 155–157°C.[1]
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Caption: Experimental workflow for the synthesis of 1-Iodopentane.

Safety and Handling
1-Iodopentane is a flammable liquid and vapor.[7] It is irritating to the skin, eyes, and

respiratory system.[3][4]

Handling: Use in a well-ventilated area with spark-proof tools and explosion-proof

equipment.[4][15] Ground and bond containers during transfer.[15] Avoid contact with skin,

eyes, and clothing by wearing appropriate personal protective equipment (PPE), including

safety goggles and gloves.[4][15]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and

strong oxidizing agents.[15][16] The container should be kept tightly closed.[15] It is light-
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sensitive and should be stored accordingly.[3]

Spills: In case of a spill, absorb with an inert material (e.g., sand or earth) and place in a

chemical waste container.[4][15] Remove all ignition sources and provide ventilation.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b145852#1-iodopentane-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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